C.I.Acid Brown 10

• CAS No.: 12234-72-9
• Molecular Formula: C10H11NO5
• Synonyms: C.I.Acid Brown 10

Description

C.I. Acid Brown 10 (CAS No. 12234-72-9) is an acid dye classified under the sulfonated azo dye family. It is widely used in the textile industry for dyeing protein-based fibers such as wool, silk, and nylon due to its strong affinity for these substrates . The dye is characterized by a complex aromatic structure with sulfonic acid groups (–SO₃H) that enhance water solubility and facilitate ionic bonding with positively charged fiber surfaces . Its molecular formula and exact structure are proprietary, but typical azo-based acid dyes feature a diazo chromophore (–N=N–) linked to aromatic rings with electron-withdrawing or donating substituents, which influence color depth and lightfastness .

C.I. Acid Brown 10 exhibits moderate to high washfastness and lightfastness, making it suitable for applications requiring durability. It is typically applied in acidic dye baths (pH 2–5) and demonstrates optimal uptake at temperatures between 80–100°C .

Comparison with Similar Compounds

C.I. Acid Brown 101 (CAS No. 61724-09-2)

C.I. Acid Brown 101 shares the azo chromophore with Acid Brown 10 but differs in the number and position of sulfonic acid groups. This structural variation results in:

• Higher water solubility due to additional sulfonate groups.
• Shifted absorption maxima (λmax ≈ 450 nm for Acid Brown 101 vs. 420 nm for Acid Brown 10), leading to a redder brown hue .
  
• Reduced lightfastness compared to Acid Brown 10, likely due to weaker stabilization of the excited state .

C.I. Acid Brown 103

Acid Brown 103 is a metal-complex dye, incorporating chromium or cobalt ions into its structure. Key differences include:

• Enhanced lightfastness (rated 6–7 on the Blue Wool Scale) due to metal-ion stabilization of the chromophore.
• Limited solubility in aqueous solutions, requiring dispersing agents for application.
• Broader pH tolerance (pH 2–6), enabling use in mildly acidic to neutral conditions .

Functionally Similar Compounds

C.I. Direct Yellow 142

Though classified as a direct dye, Direct Yellow 142 is functionally comparable to Acid Brown 10 in its application to cellulose fibers. Contrasts include:

• Mechanism : Direct dyes rely on hydrogen bonding and van der Waals forces, while acid dyes use ionic interactions.
• Fastness : Direct Yellow 142 exhibits lower washfastness (rated 3–4) compared to Acid Brown 10 (rated 4–5) .

C.I. Reactive Blue 21

A reactive dye forming covalent bonds with fibers, Reactive Blue 21 differs significantly:

• Chemical reactivity : Contains reactive groups (e.g., chlorotriazine) that form permanent bonds with substrates.
• Superior washfastness (rated 5) but requires alkaline conditions (pH 10–11) for fixation .

Data Table: Comparative Analysis of C.I. Acid Brown 10 and Similar Compounds

Property	C.I. Acid Brown 10	C.I. Acid Brown 101	C.I. Acid Brown 103	C.I. Direct Yellow 142
CAS No.	12234-72-9	61724-09-2	Not reported	71872-21-0
Chromophore	Azo	Azo	Metal-complex azo	Azo
Solubility (g/L)	50–100 (water)	100–150 (water)	<30 (requires dispersant)	20–40 (water)
Application pH	2–5	2–5	2–6	6–7
Lightfastness	5 (Blue Wool Scale)	4	6–7	3
Washfastness	4–5	3–4	5	3–4
Primary Use	Wool, silk, nylon	Wool, leather	Automotive textiles	Cotton, viscose

Research Findings and Discussion

• Structural Impact on Performance : The addition of sulfonic acid groups in Acid Brown 101 improves solubility but destabilizes the chromophore under UV exposure, reducing lightfastness . Metal-complexation in Acid Brown 103 enhances stability but complicates application due to solubility limitations .
• Functional Trade-offs : While reactive dyes (e.g., Reactive Blue 21) offer superior fastness, their alkaline application conditions and higher cost limit use in protein fibers . Acid Brown 10 balances cost, ease of use, and performance for mid-range textile applications.
• Environmental Considerations : Acid dyes like Brown 10 generate less hazardous wastewater compared to metal-complex dyes, which require heavy metal disposal protocols .